N-(2-hydroxycyclohexyl)-N-propyl-1-(2-thienylsulfonyl)-3-piperidinecarboxamide

• IUPAC Name: N-(2-hydroxycyclohexyl)-N-propyl-1-thiophen-2-ylsulfonylpiperidine-3-carboxamide
• InChI: InChI=1S/C19H30N2O4S2/c1-2-11-21(16-8-3-4-9-17(16)22)19(23)15-7-5-12-20(14-15)27(24,25)18-10-6-13-26-18/h6,10,13,15-17,22H,2-5,7-9,11-12,14H2,1H3
• InChI Key: FDQNMRHLFKQKNC-UHFFFAOYSA-N
• Canonical SMILES: CCCN(C1CCCCC1O)C(=O)C2CCCN(C2)S(=O)(=O)C3=CC=CS3
• Molecular Formula: C19H30N2O4S2
• Molecular Weight: 414.6 g/mol

Description

N-(2-hydroxycyclohexyl)-N-propyl-1-(2-thienylsulfonyl)-3-piperidinecarboxamide is a useful research compound. Its molecular formula is C19H30N2O4S2 and its molecular weight is 414.6 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 414.16469979 g/mol and the complexity rating of the compound is 607. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Characterization

Research has detailed the synthesis and analytical characterization of related arylcyclohexylamines, highlighting techniques such as gas chromatography, mass spectrometry, and nuclear magnetic resonance spectroscopy. These methods are crucial for identifying the structural and chemical properties of such compounds, which can be applied to N-(2-hydroxycyclohexyl)-N-propyl-1-(2-thienylsulfonyl)-3-piperidinecarboxamide for understanding its potential applications in scientific research (De Paoli et al., 2013).

Antimicrobial Activity

A study on N,N′-diaryl-2-aryl-6-hydroxy-6-methyl-4-oxocyclohexane-1,3-dicarboxamides, which share structural similarities with the compound , demonstrated antimicrobial properties. This suggests potential research applications of this compound in developing antimicrobial agents (Gein et al., 2007).

Catalytic Applications

Research into derivatives of piperazine and piperidine, including N-formamides derived from l-piperazine-2-carboxylic acid, has shown their use as highly enantioselective Lewis basic catalysts. This indicates potential applications of this compound in catalysis, particularly in reactions requiring high enantioselectivity (Wang et al., 2006).

Neuroscientific Research

Investigations into related compounds have explored their effects on the central nervous system, offering insights into potential research applications in neuroscience and pharmacology. For instance, studies on compounds like WAY-100635 have contributed to our understanding of serotonin receptors, which could be relevant for researching the neuroactive properties of this compound (Forster et al., 1995).